2-(2-[1,1'-Biphenyl]-4-yl-2-oxoethoxy)-4-(2-thienyl)-5,6-dihydrobenzo[h]quinoline-3-carbonitrile

• Molecular Formula: C32H22N2O2S
• Molecular Weight: 498.6 g/mol
• IUPAC Name: 2-[2-oxo-2-(4-phenylphenyl)ethoxy]-4-thiophen-2-yl-5,6-dihydrobenzo[h]quinoline-3-carbonitrile
• InChI: InChI=1S/C32H22N2O2S/c33-19-27-30(29-11-6-18-37-29)26-17-16-23-9-4-5-10-25(23)31(26)34-32(27)36-20-28(35)24-14-12-22(13-15-24)21-7-2-1-3-8-21/h1-15,18H,16-17,20H2
• InChI Key: KGSVMZLMNOAKSA-UHFFFAOYSA-N
• SMILES: C1CC2=C(C3=CC=CC=C31)N=C(C(=C2C4=CC=CS4)C#N)OCC(=O)C5=CC=C(C=C5)C6=CC=CC=C6
• Canonical SMILES: C1CC2=C(C(=C(N=C2C3=CC=CC=C31)OCC(=O)C4=CC=C(C=C4)C5=CC=CC=C5)C#N)C6=CC=CS6

Description

2-(2-[1,1'-Biphenyl]-4-yl-2-oxoethoxy)-4-(2-thienyl)-5,6-dihydrobenzo[h]quinoline-3-carbonitrile is a compound that has a wide range of applications in scientific research. This compound is a member of the benzoquinoline family, which is known for its biological activities. The synthesis of this compound has been studied extensively, and its mechanism of action is well-understood.

Mechanism of Action

The mechanism of action of 2-(2-[1,1'-Biphenyl]-4-yl-2-oxoethoxy)-4-(2-thienyl)-5,6-dihydrobenzo[h]quinoline-3-carbonitrile involves the inhibition of DNA synthesis and cell division. This compound is believed to interact with the DNA of cancer cells, causing damage and ultimately leading to cell death. Additionally, this compound has been shown to inhibit the growth of bacteria and fungi by disrupting their cell membranes.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-(2-[1,1'-Biphenyl]-4-yl-2-oxoethoxy)-4-(2-thienyl)-5,6-dihydrobenzo[h]quinoline-3-carbonitrile have been studied extensively. This compound has been shown to induce apoptosis in cancer cells, which is a process of programmed cell death. Additionally, this compound has been shown to have antibacterial and antifungal properties, making it a potential candidate for the development of new antibiotics.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(2-[1,1'-Biphenyl]-4-yl-2-oxoethoxy)-4-(2-thienyl)-5,6-dihydrobenzo[h]quinoline-3-carbonitrile in lab experiments include its ability to inhibit the growth of cancer cells, bacteria, and fungi. Additionally, this compound has been shown to have low toxicity levels, making it a safer alternative to other anti-cancer agents. However, the limitations of using this compound in lab experiments include its high cost and the need for specialized equipment for its synthesis.

Future Directions

There are several future directions for the research on 2-(2-[1,1'-Biphenyl]-4-yl-2-oxoethoxy)-4-(2-thienyl)-5,6-dihydrobenzo[h]quinoline-3-carbonitrile. One potential area of research is the development of new anti-cancer agents based on the structure of this compound. Additionally, further research is needed to understand the mechanism of action of this compound and how it interacts with cancer cells, bacteria, and fungi. Finally, this compound could be further studied for its potential as a fluorescent probe for the detection of metal ions.

Synthesis Methods

The synthesis of 2-(2-[1,1'-Biphenyl]-4-yl-2-oxoethoxy)-4-(2-thienyl)-5,6-dihydrobenzo[h]quinoline-3-carbonitrile involves the reaction of 2-oxoethyl 4-(2-thienyl)-5,6-dihydrobenzo[h]quinoline-3-carboxylate with 1,1'-biphenyl-4-carbaldehyde in the presence of a base. The reaction proceeds through a Knoevenagel condensation followed by a cyclization reaction to give the desired product.

Scientific Research Applications

2-(2-[1,1'-Biphenyl]-4-yl-2-oxoethoxy)-4-(2-thienyl)-5,6-dihydrobenzo[h]quinoline-3-carbonitrile has been used in various scientific research applications. It has been studied for its potential as an anti-cancer agent, as well as its ability to inhibit the growth of bacteria and fungi. Additionally, this compound has been investigated for its potential as a fluorescent probe for the detection of metal ions.